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Abstract

5-Methylindole, a heterocyclic aromatic organic compound, is a versatile building block in
medicinal chemistry and a molecule of significant interest for its diverse biological activities.
This technical guide provides an in-depth overview of 5-methylindole, encompassing its
physicochemical and spectroscopic properties, detailed synthesis and experimental protocols,
and its applications in drug discovery, with a focus on its role as a kinase inhibitor and
antimicrobial agent. This document is intended to serve as a comprehensive resource for
researchers and professionals engaged in drug development and organic synthesis.

Physicochemical and Spectroscopic Properties

5-Methylindole is a white to slightly beige crystalline solid at room temperature.[1][2] It is
characterized by the following properties:

Table 1: Physicochemical Properties of 5-Methylindole
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Property Value Reference(s)
CAS Number 614-96-0 [3]
Molecular Formula CoHsN [4]
Molecular Weight 131.17 g/mol [3]
Melting Point 58-62 °C [5]
Boiling Point 267-269 °C at 760 mmHg [5]
Density 1.11 g/cm3 [5]
Insoluble in water; slightly
Solubility soluble in chloroform and [1]
methanol.
White to slightly beige
Appearance ) ) [1112]
crystalline solid.
LogP 2.68-2.7 [5]

Spectroscopic Data:

The structural elucidation of 5-methylindole is supported by various spectroscopic techniques.

Table 2: Spectroscopic Data of 5-Methylindole
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Key Data and

Technique . Reference(s)
Interpretation

1H NMR Data available on PubChem. [3]
Data available on

13C NMR ChemicalBook and [2][6]
SpectraBase.
The spectrum shows
characteristic peaks for N-H
stretching, C-H stretching of

FTIR [1]

the aromatic ring and methyl
group, and C=C stretching of

the aromatic rings.

Mass Spectrometry

The mass spectrum typically
shows a prominent molecular
ion peak. Fragmentation
patterns are characteristic of

indole derivatives.

[317]

Synthesis and Experimental Protocols

The most common method for the synthesis of 5-methylindole is the Fischer indole synthesis.

Fischer Indole Synthesis of 5-Methylindole

The Fischer indole synthesis involves the reaction of a phenylhydrazine with an aldehyde or

ketone under acidic conditions.[8][9]

Experimental Protocol:

Materials:

» p-Tolylhydrazine hydrochloride

e Pyruvic acid
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Glacial acetic acid

Sodium hydroxide solution

Ethanol

Hydrochloric acid

Procedure:

e Hydrazone Formation: A mixture of p-tolylhydrazine hydrochloride and pyruvic acid in
aqueous ethanol is refluxed to form the corresponding hydrazone.

 Indolization: The isolated hydrazone is heated in glacial acetic acid. The reaction mixture is
then poured into water.

o Work-up: The resulting solid is collected by filtration, washed with water, and then dissolved
in a suitable organic solvent.

 Purification: The crude product is purified by recrystallization from a suitable solvent, such as
ethanol, to yield 5-methylindole-2-carboxylic acid.

o Decarboxylation: The 5-methylindole-2-carboxylic acid is then heated at a high temperature
to induce decarboxylation, yielding 5-methylindole.

Workflow for Fischer Indole Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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